Cas no 1211488-07-1 (methyl[2-(pyridin-2-ylsulfanyl)ethyl]amine)

• Product Name: methyl[2-(pyridin-2-ylsulfanyl)ethyl]amine
• CAS No: 1211488-07-1
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• MDL: MFCD14654794
• CID: 5098152
• PubChem ID: 53211546
• Update Time: 2026-03-02

methyl[2-(pyridin-2-ylsulfanyl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, N-methyl-2-(2-pyridinylthio)-
• n-Methyl-2-(pyridin-2-ylthio)ethan-1-amine
• methyl[2-(pyridin-2-ylsulfanyl)ethyl]amine

• MDL： MFCD14654794
• Inchi： 1S/C8H12N2S/c1-9-6-7-11-8-4-2-3-5-10-8/h2-5,9H,6-7H2,1H3
• InChI Key： WCBFBZAHQUFOGM-UHFFFAOYSA-N
• SMILES： C(NC)CSC1=NC=CC=C1

Additional information on methyl[2-(pyridin-2-ylsulfanyl)ethyl]amine

Introduction to Methyl[2-(Pyridin-2-Ylsulfanyl)Ethyl]Amine (CAS No. 1211488-07-1)

Methyl[2-(pyridin-2-ylsulfanyl)ethyl]amine, also known by its CAS number 1211488-07-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a pyridine ring, a sulfanyl group, and an ethylamine moiety. The pyridine ring, being aromatic and electron-deficient, plays a crucial role in determining the compound's reactivity and selectivity in chemical reactions. Recent studies have highlighted its potential as a building block in the synthesis of bioactive molecules and advanced materials.

The synthesis of methyl[2-(pyridin-2-ylsulfanyl)ethyl]amine involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. One of the most efficient methods reported in recent literature involves the coupling of pyridine with an appropriate thioether precursor under catalytic conditions. This approach not only ensures high yields but also allows for precise control over the stereochemistry of the product. The resulting compound has been shown to exhibit excellent stability under a wide range of reaction conditions, making it an ideal candidate for use in demanding chemical processes.

One of the most promising applications of methyl[2-(pyridin-2-ylsulfanyl)ethyl]amine lies in its role as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into enantioselective reactions, researchers have been able to achieve unprecedented levels of enantiomeric excess in the production of complex organic molecules. For instance, recent studies have demonstrated its effectiveness in the synthesis of biologically active compounds such as alkaloids and peptide mimetics.

In addition to its role in organic synthesis, methyl[2-(pyridin-2-ylsulfanyl)ethyl]amine has also found applications in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and metalloorganic frameworks (MOFs). A groundbreaking study published earlier this year revealed that this compound can serve as a ligand for palladium catalysts, significantly enhancing their activity in cross-coupling reactions—a key area in modern organic chemistry.

The safety and environmental impact of methyl[2-(pyridin-2-ylsulfanyl)ethyl]amine have also been subjects of recent research. Studies indicate that while the compound exhibits low toxicity under normal handling conditions, proper precautions should be taken during its synthesis and use to minimize exposure risks. Furthermore, efforts are underway to develop more sustainable methods for its production, including the use of renewable feedstocks and energy-efficient reaction conditions.

In conclusion, methyl[2-(pyridin-2-ylsulfanyl)ethyl]amine (CAS No. 1211488-07-1) is a multifaceted compound with a wide range of applications across various disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future chemical innovations is expected to grow significantly.